Cas no 2228174-73-8 (tert-butyl 3-1-(aminomethyl)cyclopentylazetidine-1-carboxylate)

• Product Name: tert-butyl 3-1-(aminomethyl)cyclopentylazetidine-1-carboxylate
• CAS No: 2228174-73-8
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 6077653
• PubChem ID: 165834129
• Update Time: 2025-10-28

tert-butyl 3-1-(aminomethyl)cyclopentylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-1-(aminomethyl)cyclopentylazetidine-1-carboxylate
• tert-butyl 3-[1-(aminomethyl)cyclopentyl]azetidine-1-carboxylate
• 2228174-73-8
• EN300-1893189

• Inchi： 1S/C14H26N2O2/c1-13(2,3)18-12(17)16-8-11(9-16)14(10-15)6-4-5-7-14/h11H,4-10,15H2,1-3H3
• InChI Key： FTGPHNSPWBKCIA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C1)C1(CN)CCCC1)=O

Computed Properties

• Exact Mass: 254.199428076g/mol
• Monoisotopic Mass: 254.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 3-1-(aminomethyl)cyclopentylazetidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(1-(aminomethyl)cyclopentyl)azetidine-1-carboxylate (CAS No. 2228174-73-8)

The compound tert-butyl 3-(1-(aminomethyl)cyclopentyl)azetidine-1-carboxylate (CAS No. 2228174-73-8) is a highly specialized chemical intermediate with significant applications in pharmaceutical research and organic synthesis. Its unique structural features, including the azetidine ring and cyclopentyl moiety, make it a valuable building block for drug discovery and development. Researchers are increasingly interested in this compound due to its potential role in modulating biological targets, particularly in the fields of central nervous system (CNS) disorders and metabolic diseases.

In recent years, the demand for tert-butyl-protected amines like this compound has surged, driven by the growing need for peptide-based therapeutics and small molecule inhibitors. The Boc (tert-butoxycarbonyl) group in this molecule provides excellent protection for the amine functionality during multi-step syntheses, a feature highly valued by medicinal chemists. This aligns with current trends in green chemistry, where protecting group strategies are optimized for efficiency and minimal waste generation.

The structural complexity of 3-(1-(aminomethyl)cyclopentyl)azetidine-1-carboxylate derivatives has attracted attention in computational chemistry circles. Many researchers are investigating how the rigid cyclopentyl scaffold influences molecular conformation and binding affinity when incorporated into larger pharmacophores. This interest is reflected in frequent searches for "azetidine derivatives in drug design" and "constrained amine building blocks" across scientific databases.

From a synthetic chemistry perspective, the compound's sterically hindered amine presents both challenges and opportunities. Modern C-H activation methodologies and photocatalytic amination techniques are being explored to functionalize similar structures more efficiently. These approaches address the pharmaceutical industry's need for atom-economical synthesis routes, a topic generating substantial discussion in process chemistry forums.

Analytical characterization of tert-butyl 3-(1-(aminomethyl)cyclopentyl)azetidine-1-carboxylate typically involves advanced techniques like LC-MS and NMR spectroscopy. The compound's stability profile under various conditions is frequently studied, with particular attention to pH-dependent degradation kinetics. Such data is crucial for formulation scientists working on prodrug development, another area where this scaffold shows promise.

The growing importance of saturated nitrogen heterocycles in medicinal chemistry has positioned this compound as a valuable research tool. Its azetidine-carboxylate core appears in several clinical candidates targeting GPCRs and kinases, explaining the rising number of literature citations. Patent analysis reveals increasing claims incorporating similar structures in allosteric modulators and enzyme inhibitors.

Supply chain considerations for CAS 2228174-73-8 reflect broader trends in fine chemical manufacturing. There's growing emphasis on continuous flow synthesis approaches to produce such intermediates, addressing needs for quality control and regulatory compliance in API production. These developments respond to frequent queries about "scalable synthesis of protected azetidines" in chemical industry forums.

In biological systems, derivatives of this compound demonstrate interesting blood-brain barrier permeability characteristics, making them subjects of ADME studies. The aminomethyl cyclopentyl substituent appears to balance lipophilicity and polarity effectively, a property highly sought after in CNS drug candidates. This explains the compound's inclusion in several fragment-based drug discovery libraries.

The crystallographic properties of tert-butyl 3-(1-(aminomethyl)cyclopentyl)azetidine-1-carboxylate have been examined to understand its solid-state behavior, particularly regarding polymorphism risks in drug development. Such studies contribute to the broader understanding of molecular conformation in constrained ring systems, a hot topic in computational crystallography research.

Environmental fate studies of similar Boc-protected amines indicate generally favorable biodegradation profiles, aligning with pharmaceutical industry goals for sustainable chemistry. This aspect addresses growing concerns about API environmental impact, a subject of increasing regulatory scrutiny and public interest.

Looking forward, the scientific community anticipates expanded applications for 2228174-73-8 in bioconjugation chemistry and targeted drug delivery systems. Its structural features make it suitable for developing cleavable linkers in antibody-drug conjugates (ADCs), an area experiencing rapid growth in oncology research. This potential explains the compound's inclusion in many high-throughput screening collections.

In summary, tert-butyl 3-(1-(aminomethyl)cyclopentyl)azetidine-1-carboxylate represents a versatile intermediate at the intersection of medicinal chemistry and process development. Its unique combination of steric constraint and functional group diversity continues to inspire innovative applications across multiple therapeutic areas, while meeting evolving standards for sustainable synthesis in the pharmaceutical industry.